Cas no 1157288-78-2 (5-Fluoro-2-isopropylaminobenzoic acid methyl ester)
5-Fluoro-2-isopropylaminobenzoic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 5-Fluoro-2-isopropylaminobenzoic acid methyl ester
- 5-Fluoro-2-isopropylamino-benzoic acid methyl ester
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- MDL: MFCD12042487
- Inchi: 1S/C11H14FNO2/c1-7(2)13-10-5-4-8(12)6-9(10)11(14)15-3/h4-7,13H,1-3H3
- InChI Key: CCSKGWZVOVJBKW-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(=O)OC)C=1)NC(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 221
- XLogP3: 3.2
- Topological Polar Surface Area: 38.3
5-Fluoro-2-isopropylaminobenzoic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 194376-5g |
5-Fluoro-2-isopropylaminobenzoic acid methyl ester, 95% |
1157288-78-2 | 95% | 5g |
$1486.00 | 2023-09-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1580777-5g |
Methyl 5-fluoro-2-(isopropylamino)benzoate |
1157288-78-2 | 98% | 5g |
¥11784.00 | 2024-08-09 |
5-Fluoro-2-isopropylaminobenzoic acid methyl ester Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 5-Fluoro-2-isopropylaminobenzoic acid methyl ester
Comprehensive Overview of 5-Fluoro-2-isopropylaminobenzoic acid methyl ester (CAS No. 1157288-78-2): Properties, Applications, and Industry Insights
The compound 5-Fluoro-2-isopropylaminobenzoic acid methyl ester (CAS No. 1157288-78-2) is a fluorinated benzoic acid derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and an isopropylamino group, makes it a valuable intermediate for synthesizing bioactive molecules. In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery for targeted therapies and precision medicine.
From a chemical perspective, 5-Fluoro-2-isopropylaminobenzoic acid methyl ester exhibits a molecular weight of 225.25 g/mol and a purity typically exceeding 98%. The methyl ester moiety enhances its solubility in organic solvents, facilitating its use in coupling reactions. Researchers frequently employ this compound in peptide mimetics and small-molecule inhibitor development, particularly in oncology and neurology. A 2023 study highlighted its role as a precursor for kinase inhibitors, addressing queries like "How do fluorinated compounds improve drug efficacy?"—a common search among medicinal chemists.
The synthesis of CAS 1157288-78-2 typically involves esterification of 5-fluoro-2-isopropylaminobenzoic acid under mild conditions, followed by chromatographic purification. Analytical techniques such as HPLC and NMR confirm its structural integrity. Notably, its stability under ambient conditions makes it suitable for industrial-scale production, answering frequent questions about "stable fluorinated intermediates for scale-up." Regulatory databases classify it as non-hazardous under standard handling protocols, though proper PPE is recommended during laboratory use.
In agrochemical applications, derivatives of 5-Fluoro-2-isopropylaminobenzoic acid methyl ester have shown promise as herbicide safeners, mitigating crop damage while maintaining weed control efficacy. This aligns with the growing emphasis on sustainable agriculture—a trending topic in 2024. Patent analyses reveal its incorporation in formulations targeting resistant weed species, addressing search queries like "next-generation agrochemical adjuvants."
The compound’s structure-activity relationship (SAR) has been extensively studied, with modifications to the isopropylamino group yielding analogs with varied biological profiles. Computational chemistry studies, including molecular docking, predict its binding affinity for enzymatic targets, a subject frequently explored in "AI-driven drug design" forums. Its logP value (~2.3) suggests favorable membrane permeability, a key parameter in ADMET optimization workflows.
Market intelligence indicates rising procurement of CAS 1157288-78-2 by CDMOs (Contract Development and Manufacturing Organizations), driven by outsourcing trends in pharma R&D. Analytical certificates typically include residual solvent limits and heavy metal content, addressing compliance with ICH Q3D guidelines—a frequent concern among quality control professionals searching for "GMP-compliant intermediates."
Environmental fate studies demonstrate that 5-Fluoro-2-isopropylaminobenzoic acid methyl ester undergoes biodegradation within 28 days under OECD 301B conditions, relevant to ESG (Environmental, Social, and Governance) metrics in chemical manufacturing. This data responds to increasing searches for "eco-friendly fluorochemicals" and "green chemistry metrics."
In conclusion, 5-Fluoro-2-isopropylaminobenzoic acid methyl ester (CAS No. 1157288-78-2) represents a versatile building block bridging multiple scientific disciplines. Its applications span from drug discovery to crop protection, with physicochemical properties optimized for industrial utility. Ongoing research into its structure-property relationships continues to unlock new possibilities, making it a compound of enduring interest in both academic and industrial settings.
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